Cas no 876907-74-3 (2-(methylsulfanyl)-N-(5-pentyl-1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide)

2-(Methylsulfanyl)-N-(5-pentyl-1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide is a heterocyclic compound featuring a pyridine-3-carboxamide core linked to a 1,3,4-thiadiazole moiety via an amide bond. The presence of a methylsulfanyl group at the 2-position of the pyridine ring and a pentyl chain on the thiadiazole ring enhances its potential for diverse chemical interactions. This structure suggests utility in agrochemical or pharmaceutical applications, particularly as a bioactive intermediate. The compound's unique combination of sulfur-containing heterocycles may contribute to improved stability and binding affinity in target systems. Its synthetic versatility allows for further functionalization, making it a valuable scaffold for research in medicinal chemistry or crop protection.

2-(methylsulfanyl)-N-(5-pentyl-1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide structure

876907-74-3 structure

Product Name:2-(methylsulfanyl)-N-(5-pentyl-1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide

CAS No:876907-74-3

MF:C₁₄H₁₈N₄OS₂

MW:322.448919773102

CID:5904310

PubChem ID:8933649

Update Time:2025-08-01

2-(methylsulfanyl)-N-(5-pentyl-1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

- 2-(methylsulfanyl)-N-(5-pentyl-1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide
- Z29670971
- AKOS034103655
- 876907-74-3
- EN300-26608313
- Inchi： 1S/C14H18N4OS2/c1-3-4-5-8-11-17-18-14(21-11)16-12(19)10-7-6-9-15-13(10)20-2/h6-7,9H,3-5,8H2,1-2H3,(H,16,18,19)
- InChI Key： UULHUEUINSSYOA-UHFFFAOYSA-N
- SMILES： S1C(=NN=C1CCCCC)NC(C1=CC=CN=C1SC)=O

Computed Properties

Exact Mass: 322.09220356g/mol
Monoisotopic Mass: 322.09220356g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 21
Rotatable Bond Count: 7
Complexity: 332
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.6
Topological Polar Surface Area: 121Å²

2-(methylsulfanyl)-N-(5-pentyl-1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26608313-0.05g	2-(methylsulfanyl)-N-(5-pentyl-1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide	876907-74-3	95.0%	0.05g	$212.0	2025-03-20

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Additional information on 2-(methylsulfanyl)-N-(5-pentyl-1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide

2-(Methylsulfanyl)-N-(5-pentyl-1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide: A Comprehensive Overview

The compound 2-(methylsulfanyl)-N-(5-pentyl-1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide (CAS No. 876907-74-3) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of thiadiazole derivatives, which have been extensively studied due to their diverse biological activities and structural versatility. The molecule incorporates a methylsulfanyl group, a pyridine ring, and a carboxamide functional group, making it a unique candidate for further exploration.

Recent studies have highlighted the importance of thiadiazole derivatives in drug discovery, particularly in the development of anti-inflammatory, antioxidant, and anticancer agents. The presence of the methylsulfanyl group in this compound adds to its stability and bioavailability, making it a promising candidate for pharmacological applications. Researchers have also explored the synthesis of similar compounds using green chemistry approaches, which align with current trends toward sustainable chemical processes.

The synthesis of 2-(methylsulfanyl)-N-(5-pentyl-1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide involves a multi-step process that combines nucleophilic substitution and condensation reactions. The use of efficient catalysts and optimized reaction conditions has significantly improved the yield and purity of the compound. This has been documented in several recent publications, emphasizing the importance of process optimization in organic synthesis.

In terms of pharmacological activity, this compound has shown remarkable potential as an anticancer agent. Preclinical studies have demonstrated its ability to inhibit the growth of various cancer cell lines by targeting key signaling pathways involved in cell proliferation and apoptosis. Additionally, its anti-inflammatory properties have been validated in animal models, suggesting its potential application in treating chronic inflammatory diseases.

The structural uniqueness of this compound also makes it an attractive candidate for material science applications. The incorporation of the thiadiazole ring and the carboxamide group provides opportunities for designing advanced materials with tailored electronic properties. Recent advancements in computational chemistry have enabled researchers to predict the electronic behavior of such compounds, paving the way for their use in organic electronics.

Despite its promising properties, further research is needed to fully understand the mechanistic details of its biological activities. Collaborative efforts between chemists and biologists are essential to unlock its full potential and translate it into real-world applications. The development of scalable synthesis methods and thorough safety assessments will also be critical steps in advancing this compound toward clinical trials.

In conclusion, 2-(methylsulfanyl)-N-(5-pentyl-1,3,4-thiadiazol-2-yl)pyridine-3-carboxamide (CAS No. 876907-74-3) represents a significant advancement in the field of heterocyclic chemistry. Its unique structure, coupled with its diverse biological activities, positions it as a valuable tool for future research and development across multiple disciplines.